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Compound of Interest

Compound Name: (3-Bromo-5-nitrophenyl)methanol

Cat. No.: B136851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (3-Bromo-5-
nitrophenyl)methanol, a key intermediate in organic synthesis. The document details its
chemical and physical properties, outlines a probable synthetic route with an experimental
protocol for a key precursor, and discusses its potential applications in research and drug
development.

Core Compound Properties

(3-Bromo-5-nitrophenyl)methanol is a substituted benzyl alcohol derivative. Its chemical
structure, featuring a bromine atom and a nitro group on the phenyl ring, makes it a versatile
building block in the synthesis of more complex molecules. The electron-withdrawing nature of
the nitro group and the presence of the bromine atom offer multiple reaction sites for further
chemical modifications.

Table 1: Physicochemical Properties of (3-Bromo-5-nitrophenyl)methanol
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Property Value Source
CAS Number 139194-79-9 [1]
Molecular Formula C7HeBrNOs [1]
Molecular Weight 232.03 g/mol [1]
Appearance Off-white to light yellow solid ChemicalBook
Purity >97%
Room Temperature (Sealed in )
Storage Temperature ChemicalBook
dry)
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Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of (3-Bromo-5-
nitrophenyl)methanol is not readily available in the searched literature, a highly probable
synthetic route involves the reduction of its corresponding aldehyde, 3-Bromo-5-
nitrobenzaldehyde. A detailed protocol for the synthesis of this key precursor is available and
described below.

Synthesis of 3-Bromo-5-nitrobenzaldehyde (Precursor)

A common method for the synthesis of 3-Bromo-5-nitrobenzaldehyde is the bromination of 3-
nitrobenzaldehyde.[2]

Experimental Protocol:

e Dissolve 3-nitrobenzaldehyde (1.0 g, 6.6 mmol) in concentrated sulfuric acid (4.0 mL) at
room temperature.[2]

e Add N-bromosuccinimide (1.4 g, 7.9 mmol) portion-wise to the solution.[2]

e Heat the reaction mixture to 65 °C and maintain this temperature for 1 hour.[2]
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 After the reaction is complete, cool the mixture to room temperature.[2]

» Slowly pour the reaction solution into ice water, which will cause a solid to precipitate.[2]
o Collect the solid precipitate by filtration.[2]

e Dry the crude product with anhydrous sodium sulfate.[2]

» Purify the crude product by recrystallization from a solvent mixture of ethyl acetate/petroleum
ether (1:10, v/v) to yield 3-bromo-5-nitrobenzaldehyde as white crystals.[2]

Yield: 1.3 g (82%)[2]

Characterization (*H NMR, 300 MHz, DMSO-de): 6 10.09 (s, 1H), 8.79-8.55 (m, 2H), 8.51 (s,
1H).[2]

Proposed Synthesis of (3-Bromo-5-
nitrophenyl)methanol

The reduction of the synthesized 3-Bromo-5-nitrobenzaldehyde to (3-Bromo-5-
nitrophenyl)methanol can be achieved using a standard reducing agent such as sodium
borohydride (NaBHa4) in an appropriate solvent like methanol or ethanol. This is a common and
generally high-yielding reaction for the conversion of aldehydes to primary alcohols.

Logical Workflow for Synthesis:

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.chemicalbook.com/synthesis/3-bromo-5-nitrobenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-bromo-5-nitrobenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-bromo-5-nitrobenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-bromo-5-nitrobenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-bromo-5-nitrobenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-bromo-5-nitrobenzaldehyde.htm
https://www.chemicalbook.com/synthesis/3-bromo-5-nitrobenzaldehyde.htm
https://www.benchchem.com/product/b136851?utm_src=pdf-body
https://www.benchchem.com/product/b136851?utm_src=pdf-body
https://www.benchchem.com/product/b136851?utm_src=pdf-body
https://www.benchchem.com/product/b136851?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136851?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis of (3-Bromo-5-nitrophenyl)methanol

Bromination o Reduction
3-Nitrobenzaldehyde (NBS, H2502) 3-Bromo-5-nitrobenzaldehyde (e.g., NaBHa) (3-Bromo-5-nitrophenyl)methanol

Synthetic Utility of (3-Bromo-5-nitrophenyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b136851#3-bromo-5-nitrophenyl-methanol-cas-
number-139194-79-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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